Cas no 663-95-6 (Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-a-L-talopyranosyl)oxy]-1,14-dihydroxy-, (1b,3b,5b)- (9CI))

• Product Name: Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-a-L-talopyranosyl)oxy]-1,14-dihydroxy-, (1b,3b,5b)- (9CI)
• CAS No: 663-95-6
• MF: C₃₀H₄₆O₉
• MW: 550.680850505829
• CID: 505039
• PubChem ID: 20055381
• Update Time: 2025-04-19

Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-a-L-talopyranosyl)oxy]-1,14-dihydroxy-, (1b,3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-a-L-talopyranosyl)oxy]-1,14-dihydroxy-, (1b,3b,5b)- (9CI)
• ACOVENOSIDE A
• ACOVENOSIDE A(RG)
• Acovenosid-A
• Q27139260
• 663-95-6
• CHEMBL3391850
• SCHEMBL1152589
• 3beta-(6-deoxy-3-O-methyl-alpha-L-talopyranosyloxy)-1beta,14-dihydroxy-5beta-card-20(22)-enolide
• CHEBI:71022
• 3-[(1R,3R,5R,8R,9S,10S,13R,14S,17R)-3-[(2R,3R,4R,5R,6S)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-1,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• NS00042335
• NSC116787
• Card-20(22)-enolide,14-dihydroxy-, (1.beta.,3.beta.,5.beta.)-
• 3-[(1R,3R,5R,8R,9S,10S,13R,14S,17R)-3-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-1,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• NCI60_000386
• NSC-116787
• 4-((1R,3R,5R,8R,9S,10S,13R,14S,17R)-3-((2R,3R,4R,5R,6S)-3,5-dihydroxy-4-methoxy-6-methyltetrahydro-2H-pyran-2-yloxy)-1,14-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)furan-2(5H)-one
• AKOS024319431
• DTXSID601317559
• SCHEMBL1152591
• FT-0772728

• Inchi： 1S/C30H46O9/c1-15-24(33)26(36-4)25(34)27(38-15)39-18-12-17-5-6-21-20(29(17,3)22(31)13-18)7-9-28(2)19(8-10-30(21,28)35)16-11-23(32)37-14-16/h11,15,17-22,24-27,31,33-35H,5-10,12-14H2,1-4H3/t15-,17+,18+,19+,20-,21+,22+,24+,25+,26+,27-,28+,29-,30-/m0/s1
• InChI Key： DKYDBQQIQAPGMH-XGOVAQEESA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)[C@@H](C[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1[C@@H]([C@@H]([C@@H]([C@H](C)O1)O)OC)O)O

Computed Properties

• Exact Mass: 550.31400
• Monoisotopic Mass: 550.31418304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 134.91000
• LogP: 2.08100

Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-a-L-talopyranosyl)oxy]-1,14-dihydroxy-, (1b,3b,5b)- (9CI) Security Information

• Hazardous Material transportation number：UN 3172
• Hazard Category Code： 23/24/25
• Safety Instruction： 22-36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives